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Compound of Interest

Compound Name: 1,3-Oxathiole

Cat. No.: B12646694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Oxathiole in a laboratory setting. Given the limited availability

of a specific Safety Data Sheet (SDS) for 1,3-Oxathiole, this guidance is based on the known

hazards of structurally similar compounds, such as 1,3-Oxathiolane. It is imperative to handle

1,3-Oxathiole with a high degree of caution, assuming it may possess significant hazards.

Immediate Safety Information
Assume 1,3-Oxathiole is a flammable liquid that is harmful if swallowed, inhaled, or comes into

contact with skin. It is also presumed to cause serious eye irritation and skin irritation, and may

lead to respiratory irritation.

Hazard Identification and Classification
The following table summarizes the potential hazards associated with 1,3-Oxathiole, based on

data for 1,3-Oxathiolane.
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Hazard Class GHS Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[1]

Acute toxicity, oral H302: Harmful if swallowed[1]

Acute toxicity, dermal H312: Harmful in contact with skin[1]

Skin corrosion/irritation H315: Causes skin irritation[1]

Serious eye damage/eye irritation H319: Causes serious eye irritation[1]

Acute toxicity, inhalation H332: Harmful if inhaled[1]

Specific target organ toxicity, single exposure H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure.

Protection Type Specification Standard

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Conforming to EN 166 (EU) or

NIOSH (US) approved.[2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). A

flame-resistant lab coat or

impervious clothing should be

worn.[2]

Inspect gloves before use.

Respiratory Protection

If ventilation is inadequate or

for spill response, use a full-

face respirator with appropriate

cartridges.

NIOSH (US) or CEN (EU)

approved.[2]

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of 1,3-Oxathiole.
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Preparation and Precautionary Measures:

Ensure a chemical fume hood is operational and available.

Locate the nearest eyewash station and safety shower.

Inspect all PPE for integrity before use.

Have spill control materials readily accessible.

Handling the Chemical:

Conduct all work in a well-ventilated chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of vapors and aerosols.

Use non-sparking tools and equipment to prevent ignition sources.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste containing 1,3-Oxathiole must be treated as hazardous waste.

Chemical Waste:

Collect all unused 1,3-Oxathiole and any materials contaminated with it in a designated,

labeled, and sealed hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12646694?utm_src=pdf-body
https://www.benchchem.com/product/b12646694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12646694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of 1,3-Oxathiole down the drain.

Contaminated PPE:

Dispose of used gloves and other contaminated disposable PPE as hazardous waste.

Non-disposable contaminated clothing should be decontaminated by a professional

service before reuse.

Emergency Procedures
Situation Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert, non-combustible

material (e.g., sand, earth) and place it in a

suitable container for disposal. Ventilate the

area and wash the spill site after material pickup

is complete.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12646694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12646694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 1,3-Oxathiole
Safe Handling Workflow for 1,3-Oxathiole
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Caption: Workflow for the safe handling of 1,3-Oxathiole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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